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Compound of Interest
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Cat. No.: B1150051

Get Quote

Q1: Why does CC-90003 lose efficacy in prolonged in vitro assays, and what are the primary

degradation products? CC-90003 is designed to form a covalent bond with specific cysteine

residues in the ATP-binding pocket of ERK1/2[3][4]. To achieve this, the molecule utilizes a

reactive electrophile. In aqueous assay buffers (pH ~7.4) or complete cell culture media, this

warhead is exposed to water and nucleophiles (e.g., thiols like glutathione, or primary amines

in serum proteins). Causality: Over time, the electrophile undergoes hydrolysis or forms off-

target thiol-adducts. This degradation reduces the effective concentration of intact CC-90003,

leading to a loss of target occupancy. Consequently, researchers often observe a rebound in

ERK-dependent signaling (e.g., RSK phosphorylation) during multi-day proliferation assays[5].

Q2: How can I analytically differentiate between intact CC-90003 and its degradation products?

UV detection (HPLC-UV) is often insufficient because the primary chromophore of the CC-
90003 scaffold remains unaltered upon warhead hydrolysis, resulting in co-eluting peaks or

indistinguishable absorbance spectra. Causality & Solution: The most robust approach is

targeted LC-MS/MS using Multiple Reaction Monitoring (MRM). The hydrolyzed degradant

typically exhibits a mass shift of +18 Da (addition of H₂O) and increased polarity, allowing for

distinct chromatographic separation on a reversed-phase C18 column and specific mass

detection.
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Fig 1: CC-90003 mechanism of covalent ERK1/2 inhibition and impact of solution degradation.

Section 2: Troubleshooting Guide
Issue 1: Inconsistent peak areas for CC-90003 standard curves in LC-MS/MS. Root Cause:

Repeated freeze-thaw cycles of DMSO stock solutions introduce atmospheric moisture, which

accelerates the hydrolysis of the covalent warhead. Solution: Aliquot the primary DMSO stock

(e.g., 25.0 mg/mL) into single-use, tightly sealed vials and store at -80°C[6]. Discard any aliquot

subjected to more than two freeze-thaw cycles.
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Issue 2: Unexplained loss of target engagement in cellular assays despite high dosing. Root

Cause: CC-90003 is highly potent, with biochemical IC50s in the 10-20 nM range[7]. However,

if formulated improperly, the drug precipitates or degrades before entering the cell. Solution:

Ensure proper formulation. For stable in vivo or complex in vitro delivery, utilize a validated

vehicle system: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[6]. This micellar

suspension protects the electrophile from bulk aqueous degradation while maintaining

solubility.

Issue 3: Unexpected neurotoxicity observed in preclinical animal models. Root Cause: CC-
90003 has been associated with chemotherapy-induced peripheral neuropathy (CIPN), which

led to the discontinuation of its Phase 1a clinical trial (NCT02313012)[8][9]. This is likely due to

on-target ERK inhibition combined with off-target kinase effects. Solution: When conducting in

vivo studies, monitor for neurotoxic signs. Use human-induced pluripotent stem cell-derived

peripheral neurons (hiPSC-PNs) on multielectrode arrays (MEAs) as an in vitro predictive

model to differentiate between degradation-induced loss of efficacy and true compound

toxicity[9].

Section 3: Quantitative Data Summary
The following table summarizes the physicochemical properties and expected analytical

behaviors of intact CC-90003 versus its primary degradation products.
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Parameter Intact CC-90003
Hydrolyzed
Degradant

Thiol-Adduct
(Media)

Molecular Weight 458.44 g/mol [6]
~476.45 g/mol (+18

Da)

Varies (e.g., +

Glutathione)

Target Kinases
ERK1 (Cys183),

ERK2 (Cys164)
None (Inactive) None (Inactive)

Biochemical IC50 10 - 20 nM[7]
> 10 µM (Loss of

potency)

> 10 µM (Loss of

potency)

LC Retention (C18)
~4.2 min

(Hydrophobic)
~3.5 min (More polar)

~2.8 min (Highly

polar)

Covalent Mass Shift
+458 Da on intact

protein
No covalent binding No covalent binding

Section 4: Self-Validating Experimental Protocols
To ensure absolute trustworthiness in your data, every protocol below includes an internal

validation step to confirm the integrity of the assay.
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Fig 2: LC-MS/MS workflow for isolating and detecting CC-90003 degradation products.

Protocol 1: LC-MS/MS Method for Detecting CC-90003 Degradation in Solution Causality:

Immediate quenching with ice-cold organic solvent precipitates matrix proteins and instantly

halts any ongoing aqueous hydrolysis, locking the degradation profile at the exact time of

sampling.

Preparation: Thaw a single-use 25.0 mg/mL CC-90003 DMSO stock at room temperature[6].

Dilute to a 1 µM working concentration in the target buffer or media.

Incubation: Incubate the solution at 37°C.
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Sampling & Quenching: At designated time points (e.g., 0, 1, 4, 8, 24 hours), extract 50 µL of

the solution. Immediately quench by adding 150 µL of ice-cold Acetonitrile (ACN).

Self-Validation (Internal Standard): Ensure the quench ACN contains 10 ng/mL of a stable

internal standard (IS) (e.g., a structurally distinct kinase inhibitor). The IS corrects for

ionization suppression and extraction variability. The 0-hour timepoint must show >99%

intact CC-90003 to validate the stock's initial purity.

Extraction: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet

precipitated salts and proteins.

Analysis: Transfer the supernatant to LC vials. Analyze via UHPLC-ESI-MS/MS in positive

ion MRM mode, monitoring the parent mass (m/z 459.4 [M+H]+) and the expected

hydrolyzed mass (m/z 477.4 [M+H]+).

Protocol 2: Intact Protein Mass Spectrometry (HM2) Occupancy Assay Causality: If CC-90003
has degraded in solution, it will fail to form a covalent bond with ERK1/2. This intact protein MS

assay directly measures the functional capability of the drug solution, serving as a definitive

biological validation of chemical stability.

Reaction: Incubate recombinant ERK1 or ERK2 protein with an excess of the CC-90003
solution for 1 hour at room temperature[3].

Quenching: Dilute the sample with 10 µL of 0.2% Trifluoroacetic acid (TFA). Why TFA? The

low pH denatures the kinase and halts any further covalent binding or enzymatic activity[3].

Desalting: Desalt the mixture using micro-pipette tips containing C4 resin. Why C4? C4 resin

has shorter alkyl chains than C18, making it ideal for the recovery and elution of large, intact

proteins without irreversible binding[3].

Spotting: Spot the desalted sample onto a MALDI target plate using sinapic acid as the

matrix.

Detection: Analyze using an HM2-modified mass spectrometer (Settings: HV1 – 2.7 kV, HV2

– 20 kV, 20 ns bin size)[3].
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Self-Validation: A successful reaction with intact CC-90003 will yield a mass shift of exactly

+458 Da on the protein peak. The absence of this shift confirms that the CC-90003 in the

solution has degraded and lost its electrophilic warhead.

References
Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary - N
CC-90003 | ERK Inhibitor - MedchemExpress.com. medchemexpress.com.
CC-90003 | ERK inhibitor | CAS 1621999-82-3 - Selleck Chemicals. selleckchem.com.
A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK)
inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors.
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neurop
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals
Novel Mechanisms of Response and Resistance - CovalX. covalx.com.
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals
Novel Mechanisms of Response and Resistance. aacrjournals.org.
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals
Novel Mechanisms of Response and Resistance - ResearchGate.
Discovery of Novel Aromatic Urea-Imidazole Salt Derivatives for Cancer Therapy via
Targeting ERK1/2 | Journal of Medicinal Chemistry - ACS Public

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Facebook [cancer.gov]

2. aacrjournals.org [aacrjournals.org]

3. covalx.com [covalx.com]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

6. medchemexpress.com [medchemexpress.com]

7. selleckchem.com [selleckchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051/docs?utm_src=pdf-body#section-1-core-kinetics-frequently-asked-questions-faqs
https://www.benchchem.com/product/b1150051?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/erk-inhibitor-cc-90003
https://aacrjournals.org/mcr/article/17/2/642/90019/Efficacy-of-a-Covalent-ERK1-2-Inhibitor-CC-90003
https://covalx.com/efficacy-of-a-covalent-erk1-2-inhibitor-cc-90003-in-kras-mutant-cancer-models-reveals-novel-mechanisms-of-response-and-resistance/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01434
https://www.researchgate.net/publication/328012998_Efficacy_of_a_Covalent_ERK12_Inhibitor_CC-90003_in_KRAS-Mutant_Cancer_Models_Reveals_Novel_Mechanisms_of_Response_and_Resistance
https://www.medchemexpress.com/CC-90003.html
https://www.selleckchem.com/products/cc-90003.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. ascopubs.org [ascopubs.org]

9. Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Section 1: Core Kinetics & Frequently Asked Questions
(FAQs)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150051/docs#section-1-core-kinetics-frequently-
asked-questions-faqs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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